4-Methyl-4,5-dihydro-1,3-oxazol-2-amine

• IUPAC Name: 4-methyl-4,5-dihydro-1,3-oxazol-2-amine
• InChI: InChI=1S/C4H8N2O/c1-3-2-7-4(5)6-3/h3H,2H2,1H3,(H2,5,6)
• InChI Key: PIXPFRMNXPKTFS-UHFFFAOYSA-N
• Canonical SMILES: CC1COC(=N1)N
• Molecular Formula: C4H8N2O
• Molecular Weight: 100.12 g/mol
• CAS No.: 68210-17-3

Description

4-Methyl-oxazolidin-(2Z)-ylideneamine is a heterocyclic compound that features an oxazolidine ring with a methyl group at the 4-position and an ylideneamine group at the 2-position

Scientific Research Applications

4-Methyl-oxazolidin-(2Z)-ylideneamine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential role in enzyme catalysis and as a chemical marker in glycation reactions.

Medicine: Research is ongoing into its potential use as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and as a precursor in various industrial chemical processes.

Safety and Hazards

4-Methyl-4,5-dihydro-1,3-oxazol-2-amine is considered hazardous. It is harmful if swallowed, in contact with skin, or if inhaled. It can cause skin irritation and serious eye irritation. It may also cause respiratory irritation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-oxazolidin-(2Z)-ylideneamine typically involves the reaction of an amino acid, such as L-alanine, with pivalaldehyde to form a Schiff base intermediate. This intermediate is then reacted with an acid chloride to form the oxazolidine ring . Another method involves the use of prochiral-1,3-diols, which are transformed into amides and subsequently cyclized to form the oxazolidine ring .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

4-Methyl-oxazolidin-(2Z)-ylideneamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form oxazolidin-5-ones.

Reduction: Reduction reactions can lead to the formation of oxazolidin-3-ones.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the ylideneamine group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles such as amines and alcohols .

Major Products Formed

The major products formed from these reactions include oxazolidin-5-ones, oxazolidin-3-ones, and various substituted derivatives depending on the specific reagents and conditions used .

Mechanism of Action

The mechanism of action of 4-Methyl-oxazolidin-(2Z)-ylideneamine involves its ability to form stable Schiff bases and undergo nucleophilic addition reactions. These reactions are facilitated by the presence of the ylideneamine group, which acts as an electron-withdrawing group, making the compound more reactive towards nucleophiles . The molecular targets and pathways involved in these reactions include the formation of oxazolidin-5-one oligomers and the stabilization of Schiff bases through intramolecular cyclization .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-Methyl-oxazolidin-(2Z)-ylideneamine include:

• 4-Methyl-1,3-oxazolidin-2-one
• 4-Methyl-oxazolidin-3-one
• Benzoxazepin oxazolidinone compounds

Uniqueness

4-Methyl-oxazolidin-(2Z)-ylideneamine is unique due to its specific substitution pattern and the presence of the ylideneamine group, which imparts distinct reactivity and stability compared to other oxazolidinone derivatives .